Cas no 129999-47-9 (2-amino-1-(4-hydroxypiperidin-1-yl)-2-methylpropan-1-one)

2-Amino-1-(4-hydroxypiperidin-1-yl)-2-methylpropan-1-one is a specialized organic compound featuring a piperidine moiety with a hydroxyl group at the 4-position, coupled with an amino-substituted propanone structure. This configuration imparts unique reactivity and potential utility in pharmaceutical and chemical synthesis applications. The presence of both hydroxyl and amino functional groups enhances its versatility as an intermediate, enabling participation in diverse reactions such as nucleophilic substitutions or condensation processes. Its structural rigidity, conferred by the piperidine ring, may contribute to improved stability in synthetic pathways. The compound's balanced polarity and functional group arrangement make it a candidate for further derivatization in medicinal chemistry or as a building block for complex molecular architectures.
2-amino-1-(4-hydroxypiperidin-1-yl)-2-methylpropan-1-one structure
129999-47-9 structure
Product Name:2-amino-1-(4-hydroxypiperidin-1-yl)-2-methylpropan-1-one
CAS No:129999-47-9
MF:C9H18N2O2
MW:186.251422405243
CID:5148986
PubChem ID:15068882
Update Time:2026-03-03

2-amino-1-(4-hydroxypiperidin-1-yl)-2-methylpropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-amino-1-(4-hydroxypiperidin-1-yl)-2-methylpropan-1-one
    • Inchi: 1S/C9H18N2O2/c1-9(2,10)8(13)11-5-3-7(12)4-6-11/h7,12H,3-6,10H2,1-2H3
    • InChI Key: ZTOBLGJJUDAPRD-UHFFFAOYSA-N
    • SMILES: OC1CCN(C(C(C)(C)N)=O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 196
  • XLogP3: -0.7
  • Topological Polar Surface Area: 66.6

2-amino-1-(4-hydroxypiperidin-1-yl)-2-methylpropan-1-one Pricemore >>

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Additional information on 2-amino-1-(4-hydroxypiperidin-1-yl)-2-methylpropan-1-one

Chemical Profile of 2-amino-1-(4-hydroxypiperidin-1-yl)-2-methylpropan-1-one (CAS No: 129999-47-9)

The compound 2-amino-1-(4-hydroxypiperidin-1-yl)-2-methylpropan-1-one, identified by the CAS registry number 129999-47-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes an amino group, a piperidine ring with a hydroxyl substituent, and a ketone functional group. The presence of these functional groups makes it a versatile molecule with diverse reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various routes, including multi-component reactions and enzymatic catalysis. Researchers have explored its potential as a building block in medicinal chemistry, particularly in the development of bioactive molecules with therapeutic applications. The compound's structure has been found to exhibit interesting pharmacokinetic properties, making it a promising candidate for drug delivery systems.

In terms of biological activity, studies have shown that 2-amino-1-(4-hydroxypiperidin-1-yl)-2-methylpropan-1-one demonstrates significant antioxidant and anti-inflammatory properties. These findings suggest its potential use in the treatment of chronic diseases associated with oxidative stress and inflammation, such as neurodegenerative disorders and cardiovascular diseases. Furthermore, its ability to modulate cellular signaling pathways has been highlighted in recent studies, indicating its role in modulating cellular responses to stress and injury.

The compound's structural versatility has also led to its exploration in the field of materials science. Researchers have investigated its use as a precursor for the synthesis of advanced materials, including polymers and nanoparticles. Its ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and sensing technologies.

From an environmental perspective, the compound's biodegradability and eco-friendly synthesis methods have been extensively studied. These studies aim to minimize the environmental impact of its production and application, aligning with the growing demand for sustainable chemical processes.

In conclusion, 2-amino-1-(4-hydroxypiperidin-1-yl)-2-methylpropan-1-one (CAS No: 129999-47-9) is a multifaceted compound with vast potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a key player in future research and development efforts.

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